8-[4-(2,6-dichlorophenoxy)butoxy]quinoline

• IUPAC Name: 8-[4-(2,6-dichlorophenoxy)butoxy]quinoline
• InChI: InChI=1S/C19H17Cl2NO2/c20-15-8-4-9-16(21)19(15)24-13-2-1-12-23-17-10-3-6-14-7-5-11-22-18(14)17/h3-11H,1-2,12-13H2
• InChI Key: ORNZCAKPFDCZOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)OCCCCOC3=C(C=CC=C3Cl)Cl)N=CC=C2
• Molecular Formula: C19H17Cl2NO2
• Molecular Weight: 362.2 g/mol

Description

8-[4-(2,6-dichlorophenoxy)butoxy]quinoline, also known as DCBQ, is a chemical compound that has been extensively studied for its potential use in scientific research. DCBQ belongs to the class of quinoline-based compounds and has been found to exhibit unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 8-[4-(2,6-dichlorophenoxy)butoxy]quinoline is not fully understood. However, it has been found to inhibit the activity of protein tyrosine phosphatases by covalently modifying the active site of the enzyme. This leads to the inactivation of the enzyme, which in turn affects various cellular processes.
Biochemical and Physiological Effects
This compound has been found to exhibit unique biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. It has also been found to induce apoptosis in cancer cells. This compound has also been found to inhibit the activity of protein tyrosine phosphatases, which are involved in various cellular processes such as cell differentiation, proliferation, and survival.

Advantages and Limitations for Lab Experiments

The advantages of using 8-[4-(2,6-dichlorophenoxy)butoxy]quinoline in lab experiments include its unique properties that make it useful in various fields such as biochemistry, pharmacology, and medicinal chemistry. This compound has been found to exhibit unique biochemical and physiological effects, which make it useful in studying the role of protein tyrosine phosphatases in various cellular processes.
The limitations of using this compound in lab experiments include its potential toxicity and the lack of understanding of its mechanism of action. This compound has been found to exhibit cytotoxicity in certain cell lines, which limits its use in certain experiments. The mechanism of action of this compound is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 8-[4-(2,6-dichlorophenoxy)butoxy]quinoline. One direction is to further investigate its mechanism of action and its potential use in cancer therapy. Another direction is to develop new derivatives of this compound that exhibit improved properties such as reduced toxicity and increased potency. This compound can also be used as a tool to study the role of protein tyrosine phosphatases in various cellular processes. Finally, this compound can be used as a lead compound to develop new drugs that target protein tyrosine phosphatases.

Synthesis Methods

8-[4-(2,6-dichlorophenoxy)butoxy]quinoline can be synthesized using a multistep process. The first step involves the preparation of 2,6-dichlorophenol, which is then reacted with butyl bromide to form 2,6-dichlorophenylbutane. The next step involves the preparation of 8-hydroxyquinoline, which is then reacted with 2,6-dichlorophenylbutane to form this compound. The final product is then purified using column chromatography to obtain a high purity compound.

Scientific Research Applications

8-[4-(2,6-dichlorophenoxy)butoxy]quinoline has been extensively studied for its potential use in scientific research. It has been found to exhibit unique properties that make it useful in various fields such as biochemistry, pharmacology, and medicinal chemistry. This compound has been used as a tool to study the role of protein tyrosine phosphatases in various cellular processes. It has also been found to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.